N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(5-ethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidin-1-yl]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[(2S,4R)-2-(3-ethyl-1H-1,2,4-triazol-5-yl)-4-hydroxypyrrolidin-1-yl]acetamide
• InChI: InChI=1S/C17H26N6O2/c1-2-14-19-16(22-21-14)13-8-12(24)9-23(13)10-15(25)20-17(11-18)6-4-3-5-7-17/h12-13,24H,2-10H2,1H3,(H,20,25)(H,19,21,22)/t12-,13+/m1/s1
• InChI Key: FRSGPRWUIBKSGU-OLZOCXBDSA-N
• Canonical SMILES: CCC1=NNC(=N1)C2CC(CN2CC(=O)NC3(CCCCC3)C#N)O
• Isomeric SMILES: CCC1=NNC(=N1)[C@@H]2C[C@H](CN2CC(=O)NC3(CCCCC3)C#N)O
• Molecular Formula: C17H26N6O2
• Molecular Weight: 346.4 g/mol
• CAS No.: 2223098-79-9

Description

N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(5-ethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidin-1-yl]acetamide is a useful research compound. Its molecular formula is C17H26N6O2 and its molecular weight is 346.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds similar to N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(5-ethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidin-1-yl]acetamide have been synthesized to explore their antitumor, antimicrobial, and insecticidal activities. For instance, the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives has been researched, demonstrating promising inhibitory effects on different cancer cell lines (Albratty et al., 2017). Furthermore, derivatives of N-cyclohexyl-2-cyanoacetamide have shown significant antimicrobial activity against bacteria and fungi (Ali et al., 2010). These studies indicate the potential of such compounds in developing new therapeutic agents.

Chemical Properties and Synthesis Techniques

The chemical synthesis of similar compounds involves complex reactions that yield a variety of heterocyclic compounds, demonstrating the versatility of these chemical structures in synthetic organic chemistry. Techniques such as Mannich reactions and multicomponent domino cyclizations have been employed to create diverse molecular architectures with potential applications in drug development and material science (Masaud et al., 2022). These synthetic methodologies contribute to the exploration of novel compounds with unique properties and applications.